Cas no 1353943-88-0 ({2-[(Acetyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid)
{2-[(Acetyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid Chemical and Physical Properties
Names and Identifiers
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- {2-[(Acetyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid
- 2-(2-((N-Ethylacetamido)methyl)pyrrolidin-1-yl)acetic acid
- (S)-2-(2-((N-Ethylacetamido)methyl)pyrrolidin-1-yl)acetic acid
- AM92065
- {2-[(Acetylethylamino)methyl]pyrrolidin-1-yl}acetic acid
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- Inchi: 1S/C11H20N2O3/c1-3-12(9(2)14)7-10-5-4-6-13(10)8-11(15)16/h10H,3-8H2,1-2H3,(H,15,16)
- InChI Key: UXMGPUNWSXDGPC-UHFFFAOYSA-N
- SMILES: OC(CN1CCCC1CN(C(C)=O)CC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 268
- Topological Polar Surface Area: 60.8
{2-[(Acetyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 084958-500mg |
2-[(Acetyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid |
1353943-88-0 | 500mg |
£694.00 | 2022-03-01 | ||
| Chemenu | CM496483-1g |
2-(2-((N-Ethylacetamido)methyl)pyrrolidin-1-yl)aceticacid |
1353943-88-0 | 97% | 1g |
$1378 | 2023-01-02 |
{2-[(Acetyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
Additional information on {2-[(Acetyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid
Introduction to {2-[(Acetyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid (CAS No. 1353943-88-0)
{2-[(Acetyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid (CAS No. 1353943-88-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AEA-Pyrrolidine Acetic Acid, is characterized by its unique structural features and potential therapeutic applications. The molecule consists of a pyrrolidine ring with an acetylated ethylamino group and an acetic acid moiety, making it a versatile candidate for various biological studies.
The chemical structure of {2-[(Acetyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid has been extensively studied to understand its pharmacological properties and potential therapeutic benefits. Recent research has highlighted its role in modulating specific biological pathways, particularly those involved in neurotransmission and inflammation. The compound's ability to interact with receptors and enzymes involved in these pathways makes it a valuable tool for both basic research and drug development.
In the context of medicinal chemistry, {2-[(Acetyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid has shown promise as a lead compound for the development of new therapeutic agents. Its structural flexibility allows for the synthesis of various derivatives, which can be optimized for specific biological activities. For instance, modifications to the acetylated ethylamino group or the pyrrolidine ring can enhance the compound's potency, selectivity, and pharmacokinetic properties.
One of the key areas of interest for {2-[(Acetyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid is its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis, neurodegenerative disorders, and cardiovascular diseases. Studies have demonstrated that this compound can effectively inhibit pro-inflammatory cytokines and enzymes, such as COX-2 and iNOS, thereby reducing inflammation and associated tissue damage.
Beyond its anti-inflammatory properties, {2-[(Acetyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid has also been investigated for its neuroprotective effects. Neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, are characterized by the progressive loss of neurons and cognitive function. Research has shown that this compound can protect neurons from oxidative stress and apoptosis, potentially slowing down the progression of these diseases. Additionally, it has been found to enhance synaptic plasticity and improve cognitive function in animal models.
The pharmacokinetic profile of {2-[(Acetyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid is another important aspect that has been studied in detail. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic use. Preclinical studies have indicated that the compound has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, it exhibits low toxicity and minimal side effects, which are essential considerations for drug development.
In clinical trials, {2-[(Acetyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid has shown promising results in treating various conditions. Phase I trials have demonstrated its safety and tolerability in healthy volunteers, while Phase II trials have provided preliminary evidence of its efficacy in patients with inflammatory diseases. These findings have paved the way for further clinical evaluation and potential approval as a new therapeutic agent.
The synthesis of {2-[(Acetyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid involves several well-established chemical reactions. The process typically starts with the formation of the pyrrolidine ring through a ring-closing metathesis reaction or a similar method. The acetylated ethylamino group is then introduced via an acylation reaction, followed by the attachment of the acetic acid moiety through an esterification or amide formation step. The overall synthesis is highly efficient and scalable, making it feasible for large-scale production.
In conclusion, {2-[(Acetyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid (CAS No. 1353943-88-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various medical conditions.
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